Cas no 1509613-03-9 (8-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide)

• Product Name: 8-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide
• CAS No: 1509613-03-9
• MF: C₈H₇BrN₄O
• MW: 255.071379899979
• CID: 6793349
• PubChem ID: 82529125
• Update Time: 2025-06-23

8-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 8-bromoimidazo[1,2-a]pyridine-2-carbohydrazide
• 8-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide
• MFCD22077564
• 1509613-03-9
• 8-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 95%
• 8-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide

• Inchi： 1S/C8H7BrN4O/c9-5-2-1-3-13-4-6(8(14)12-10)11-7(5)13/h1-4H,10H2,(H,12,14)
• InChI Key： GXELUPGYXQXVPT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C=C(C(NN)=O)N=C21

Computed Properties

• Exact Mass: 253.98032g/mol
• Monoisotopic Mass: 253.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.4Ų

Additional information on 8-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide

Professional Introduction to Compound with CAS No 1509613-03-9 and Product Name: 8-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide

8-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No 1509613-03-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a bromine substituent at the 8-position and a carbohydrazide functional group at the 2-position imparts unique reactivity and potential applications in drug discovery and synthesis.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. The bromine atom in 8-bromoimidazo[1,2-a]pyridine-2-carbohydrazide serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing intricate molecular architectures that can modulate biological pathways.

Recent advancements in drug development have highlighted the importance of carbohydrazide-containing compounds due to their potential to act as prodrugs or to form covalent bonds with biological targets, enhancing drug efficacy and selectivity. The carbohydrazide moiety in 8-bromoimidazo[1,2-a]pyridine-2-carbohydrazide provides a reactive site for such modifications, making it a valuable intermediate in the synthesis of novel therapeutic agents.

In the realm of oncology research, 8-bromoimidazo[1,2-a]pyridine-2-carbohydrazide has been explored as a precursor for developing kinase inhibitors. Imidazopyridines are known to exhibit inhibitory activity against various kinases involved in cancer progression. The brominated derivative enhances binding affinity and metabolic stability, crucial factors for optimizing pharmacokinetic properties. Studies have demonstrated that compounds derived from this scaffold can disrupt signaling pathways such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase), which are frequently overexpressed in certain cancer types.

The synthetic utility of 8-bromoimidazo[1,2-a]pyridine-2-carbohydrazide extends beyond its direct biological applications. It serves as a key building block for constructing more elaborate heterocyclic systems through nucleophilic aromatic substitution or metal-catalyzed coupling reactions. The versatility of this compound allows chemists to tailor its structure for specific biological targets, making it an indispensable tool in medicinal chemistry laboratories.

Recent publications have showcased the use of 8-bromoimidazo[1,2-a]pyridine-2-carbohydrazide in the development of antiviral agents. The imidazopyridine core mimics natural product scaffolds that have demonstrated antiviral activity. By incorporating functional groups such as carbohydrazide, researchers can enhance interactions with viral enzymes or receptors, leading to improved therapeutic outcomes. For instance, derivatives of this compound have shown promise in inhibiting proteases essential for viral replication, highlighting its potential as an antiviral lead.

The chemical reactivity of 8-bromoimidazo[1,2-a]pyridine-2-carbohydrazide is further accentuated by its ability to participate in multiple reaction pathways. The bromine atom facilitates halogen-metal exchange reactions, allowing for subsequent palladium-catalyzed cross-coupling with aryl halides or alkynes. This property is particularly useful in constructing polycyclic frameworks prevalent in biologically active molecules. Additionally, the carbohydrazide group can undergo condensation reactions with aldehydes or ketones to form hydrazones, expanding its synthetic applicability.

In conclusion,8-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide represents a versatile and valuable intermediate in pharmaceutical research. Its unique structural features enable diverse synthetic strategies and biological applications, making it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,8-bromoimidazo[1,2-a]pyridine-2-carbohydrazide is poised to play an increasingly significant role in drug discovery and development.